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Compound of Interest

Compound Name: Methyl alpha-D-glucopyranoside

Cat. No.: B013700 Get Quote

For Immediate Reference: Methyl alpha-D-glucopyranoside is broadly classified as a non-

hazardous material for disposal, though it can cause skin, eye, and respiratory irritation. Always

consult your institution's Environmental Health and Safety (EHS) department for specific

guidance.

This guide provides detailed procedures for the proper disposal of methyl alpha-D-
glucopyranoside, ensuring the safety of laboratory personnel and compliance with

environmental regulations. While not typically classified as hazardous waste under the

Resource Conservation and Recovery Act (RCRA), its irritant properties necessitate careful

handling and disposal.

Key Data for Methyl alpha-D-glucopyranoside
The following table summarizes essential data for methyl alpha-D-glucopyranoside, pertinent

to its safe handling and disposal.
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Property Value Source

Chemical Formula C₇H₁₄O₆ [1][2]

Molecular Weight 194.18 g/mol [1][2]

Appearance White crystalline powder [1][3]

Melting Point 169 - 173 °C [3]

Boiling Point 200 °C @ 0.2 mmHg [3]

GHS Hazard Statements

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[4]

GHS Precautionary

Statements

P261 (Avoid breathing dust),

P280 (Wear protective

gloves/eye protection), P501

(Dispose of contents/container

to an approved waste disposal

plant)

[4]

RCRA Classification

Generally Not a Listed or

Characteristic Hazardous

Waste

[5][6]

EPA Safer Choice

Verified to be of low concern

based on experimental and

modeled data

[5]

Experimental Protocols: Disposal Procedure
This protocol outlines the step-by-step process for the safe disposal of methyl alpha-D-
glucopyranoside from a laboratory setting. This procedure is based on a conservative

approach that respects the chemical's irritant properties despite its non-hazardous waste

classification.

1. Personal Protective Equipment (PPE) Assessment:
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Before handling, ensure proper PPE is worn as specified in the Safety Data Sheet (SDS).

This includes:

Safety glasses or goggles.

Chemical-resistant gloves (e.g., nitrile).

A standard lab coat.

If handling large quantities or if dust is likely to be generated, consider using a dust mask

or working in a well-ventilated area.

2. Waste Characterization and Segregation:

Uncontaminated Solid Waste: Pure, uncontaminated methyl alpha-D-glucopyranoside
should be collected in a designated waste container.

Contaminated Solid Waste: Any items grossly contaminated with the powder (e.g., weigh

boats, paper towels from a spill) should be collected along with the chemical waste.

Empty Containers: Containers that held methyl alpha-D-glucopyranoside must be "RCRA

empty." For a solid, this means no material remains that can be feasibly removed. The

container should be triple-rinsed with a suitable solvent (e.g., water, if appropriate for the

subsequent use of the container). The rinsate must be collected and disposed of as chemical

waste. Deface the label of the empty container before placing it in the regular trash or glass

recycling, as per your institution's policy.[6]

Solutions: Aqueous solutions of methyl alpha-D-glucopyranoside should be collected as

non-hazardous chemical waste. Do not pour solutions down the drain without explicit

approval from your institution's EHS department.[4][7]

3. Waste Accumulation and Labeling:

Collect solid methyl alpha-D-glucopyranoside waste in a chemically compatible, sealable

container (e.g., a wide-mouth plastic jar with a screw-top lid).
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The container must be located at or near the point of generation in what is known as a

Satellite Accumulation Area (SAA).[8]

Label the waste container clearly. While it may not be federally classified as "Hazardous

Waste," institutional policies for non-hazardous chemical waste often require similar labeling

standards to ensure safety and proper routing. The label should include:

The words "Non-Hazardous Waste" or as directed by your EHS office.

The full chemical name: "Methyl alpha-D-glucopyranoside."

An indication of the hazard (e.g., "Irritant").

The date accumulation started.

4. Disposal and Removal:

Once the container is full or ready for disposal, arrange for a pickup by your institution's EHS

or hazardous waste management group.

Follow your facility's specific procedures for requesting a waste pickup. This often involves

an online form or a direct call to the EHS department.

The EHS department will transport the waste from the SAA to a Central Accumulation Area

(CAA) for consolidation and shipment to an approved waste disposal facility.

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of methyl
alpha-D-glucopyranoside.
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Initial Assessment

Handling & Collection

Labeling

Final Disposal

Start: 
Methyl alpha-D-glucopyranoside

 for Disposal

Is the material pure or
contaminated with hazardous

substances (e.g., solvents, heavy metals)?

Is it a solid or an
aqueous solution?

Pure

Collect in a designated
HAZARDOUS WASTE container.

Follow hazardous waste protocols.

Contaminated

Collect in a designated
NON-HAZARDOUS SOLID

WASTE container.

Solid

Collect in a designated
NON-HAZARDOUS LIQUID

WASTE container.

Solution

Contact Environmental Health &
Safety (EHS) for pickup.

Label container with:
- 'Non-Hazardous Waste'

- 'Methyl alpha-D-glucopyranoside'
- Hazard: 'Irritant'

- Accumulation Start Date

Click to download full resolution via product page

Caption: Disposal decision workflow for methyl alpha-D-glucopyranoside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b013700?utm_src=pdf-custom-synthesis
https://glycodepot.com/product/methyl-alpha-d-glucopyranoside/
https://www.scbt.com/p/methyl-alpha-d-glucopyranoside-97-30-3
https://cymitquimica.com/products/02-A12484/97-30-3/methyl-d-glucopyranoside-98/
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJuMmphbWtvanVxd2ZreHI2Y3c2N244ejlydmt0IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiOTctMzAtM19LNzUxX1NEUy5wZGZcIjsgZmlsZW5hbWUqPVVURi04Jyc5Ny0zMC0zX0s3NTFfU0RTLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--e70adc631f6a089d215a27d5eeceeff62cd54e43/97-30-3_K751_SDS.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-alpha-D-glucopyranoside
https://pubchem.ncbi.nlm.nih.gov/compound/methyl-alpha-D-glucopyranoside
https://sites.rowan.edu/facilities/_docs/non-hazardous-waste-disposal-guide-for-laboratories-9-14-21.pdf
https://www.sfasu.edu/docs/safety/disposal-procedures-non-hazardous-waste.pdf
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b013700#methyl-alpha-d-glucopyranoside-proper-disposal-procedures
https://www.benchchem.com/product/b013700#methyl-alpha-d-glucopyranoside-proper-disposal-procedures
https://www.benchchem.com/product/b013700#methyl-alpha-d-glucopyranoside-proper-disposal-procedures
https://www.benchchem.com/product/b013700#methyl-alpha-d-glucopyranoside-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b013700?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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